Cas no 7506-12-9 (2-(4-bromophenyl)-2-oxoethyl benzoate)

• Product Name: 2-(4-bromophenyl)-2-oxoethyl benzoate
• CAS No: 7506-12-9
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 981172
• PubChem ID: 345792
• Update Time: 2025-04-19

2-(4-bromophenyl)-2-oxoethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-oxoethyl benzoate
• 2-(benzoyloxy)-1-(4-bromophenyl)ethanone
• 2-benzoyloxy-1-(4-bromophenyl)ethanone
• 2-benzoyloxy-1-(4-bromo-phenyl)-ethanone
• 2-Benzoyloxy-1-(4-brom-phenyl)-aethanon
• AC1L83J8
• Benzoic acid 2-(4-bromo-phenyl)-2-oxo-ethyl ester
• CBDivE_001702
• Ethanone, 2-(benzoyloxy)-1-(4-bromophenyl)-
• HMS2499C24
• NSC403572
• p-Bromophenacyl benzoate
• 7506-12-9
• 2-(4-Bromophenyl)-2-oxoethyl benzoate #
• AKOS000674601
• NSC-403572
• MLS000561005
• NCI60_003805
• CHEMBL1556166
• SMR000173773
• P-BROMOPHENACYLBENZOATE
• Acetophenone, 4'-bromo-2-hydroxy-, benzoate
• DTXSID30323315
• VTEGMTYLKZOVGZ-UHFFFAOYSA-N
• STK386188

• Inchi： 1S/C15H11BrO3/c16-13-8-6-11(7-9-13)14(17)10-19-15(18)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： VTEGMTYLKZOVGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(COC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 317.98913
• Monoisotopic Mass: 317.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37